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Compound of Interest

Compound Name: ZINC05007751

Cat. No.: B15607139 Get Quote

ZINC05007751 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, handling, and troubleshooting of

experiments involving ZINC05007751.

Frequently Asked Questions (FAQs)
Q1: What is ZINC05007751 and what is its primary mechanism of action?

A1: ZINC05007751 is a potent and selective inhibitor of NIMA-related kinase NEK6, with an

IC50 of 3.4 μM.[1][2][3] It has demonstrated antiproliferative activity against various human

cancer cell lines and can act synergistically with other chemotherapy agents like Cisplatin and

Paclitaxel.[1][2][3][4]

Q2: What are the recommended storage conditions for ZINC05007751?

A2: ZINC05007751 solid should be stored at 4°C in the dark.[1][4] Stock solutions in DMSO

can be stored for up to 1 year at -80°C or for 1 month at -20°C.[1] To prevent degradation from

repeated freeze-thaw cycles, it is recommended to aliquot stock solutions into smaller volumes.

[1]

Q3: What solvents are suitable for dissolving ZINC05007751?
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A3: ZINC05007751 is soluble in DMSO.[1] It is insoluble in water and ethanol.[1] For optimal

solubility, it is crucial to use fresh, anhydrous DMSO, as moisture can reduce its solubility.[1]

Q4: Is ZINC05007751 stable in solution?

A4: No, ZINC05007751 is reported to be unstable in solutions.[4] It is highly recommended to

use freshly prepared solutions for experiments to ensure compound integrity and obtain reliable

results.[4]

Troubleshooting Guide
Issue Potential Cause Recommended Solution

Inconsistent or weaker than

expected experimental results.

Compound degradation due to

improper storage or handling.

1. Prepare fresh stock

solutions of ZINC05007751. 2.

Ensure proper storage of both

solid compound and stock

solutions as per the

recommended guidelines. 3.

Aliquot stock solutions to

minimize freeze-thaw cycles.

[1]

Precipitation observed in stock

or working solutions.

Poor solubility due to moisture

in DMSO or exceeding

solubility limits.

1. Use fresh, high-quality,

anhydrous DMSO to prepare

solutions.[1] 2. Gentle warming

to 60°C and ultrasonication

can aid in dissolution.[4] 3.

Ensure the concentration does

not exceed the solubility limit in

the chosen solvent.

Variability between

experimental replicates.

Instability of ZINC05007751 in

the experimental medium over

time.

1. Prepare working solutions

immediately before use.[1] 2.

Minimize the time the

compound spends in aqueous

buffers or cell culture media

before analysis.
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Quantitative Data Summary
Parameter Value Source

IC50 (NEK6) 3.4 μM [1][2][3]

Solubility in DMSO
8.33 mg/mL (27.37 mM) to 9

mg/mL (29.57 mM)
[1][4]

Storage (Solid) 4°C, protected from light [1][4]

Storage (Stock Solution in

DMSO)

1 year at -80°C; 1 month at

-20°C
[1]

Experimental Protocols
Protocol 1: Preparation of ZINC05007751 Stock Solution (10 mM in DMSO)

Materials: ZINC05007751 (solid), Anhydrous DMSO, Sterile microcentrifuge tubes.

Procedure:

1. Allow the vial of ZINC05007751 to equilibrate to room temperature before opening.

2. Weigh the required amount of ZINC05007751 powder in a sterile microcentrifuge tube.

3. Add the calculated volume of fresh, anhydrous DMSO to achieve a 10 mM concentration.

4. Vortex the solution until the compound is completely dissolved. Gentle warming (up to

60°C) or ultrasonication can be used to aid dissolution if necessary.[4]

5. Aliquot the stock solution into smaller, single-use volumes.

6. Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.[1]

Protocol 2: Preparation of Working Solutions

Materials: ZINC05007751 stock solution (10 mM in DMSO), appropriate aqueous buffer or

cell culture medium.
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Procedure:

1. Thaw a single aliquot of the ZINC05007751 stock solution at room temperature.

2. Dilute the stock solution to the desired final concentration using the appropriate

experimental buffer or medium.

3. Mix thoroughly by vortexing or pipetting.

4. Use the freshly prepared working solution immediately to minimize degradation.[4]
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Caption: Recommended workflow for handling and preparation of ZINC05007751 solutions.

Caption: Troubleshooting flowchart for experiments with ZINC05007751.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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